Cas no 1807416-18-7 (3,4-Dimethyl-2-hydroxycinnamic acid)

• Product Name: 3,4-Dimethyl-2-hydroxycinnamic acid
• CAS No: 1807416-18-7
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 5007644
• Update Time: 2025-08-05

3,4-Dimethyl-2-hydroxycinnamic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-Dimethyl-2-hydroxycinnamic acid

• Inchi： 1S/C11H12O3/c1-7-3-4-9(5-6-10(12)13)11(14)8(7)2/h3-6,14H,1-2H3,(H,12,13)/b6-5+
• InChI Key： DSKYTKOUWHVAHA-AATRIKPKSA-N
• SMILES： OC1=C(/C=C/C(=O)O)C=CC(C)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 235
• XLogP3: 2.2
• Topological Polar Surface Area: 57.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Hydroxycinnamic acids

Additional information on 3,4-Dimethyl-2-hydroxycinnamic acid

Research Brief on 3,4-Dimethyl-2-hydroxycinnamic Acid (CAS: 1807416-18-7): Recent Advances and Applications

3,4-Dimethyl-2-hydroxycinnamic acid (CAS: 1807416-18-7) is a derivative of cinnamic acid that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic properties. Recent studies have explored its role as a bioactive compound with applications in anti-inflammatory, antioxidant, and anticancer therapies. This research brief synthesizes the latest findings on this compound, highlighting its molecular mechanisms, synthesis pathways, and potential clinical applications.

One of the key areas of investigation has been the compound's ability to modulate oxidative stress pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3,4-Dimethyl-2-hydroxycinnamic acid exhibits potent antioxidant activity by scavenging reactive oxygen species (ROS) and upregulating endogenous antioxidant enzymes such as superoxide dismutase (SOD) and glutathione peroxidase (GPx). These findings suggest its potential utility in treating oxidative stress-related diseases, including neurodegenerative disorders and cardiovascular diseases.

In addition to its antioxidant properties, recent research has focused on the compound's anti-inflammatory effects. A study conducted by researchers at the University of Cambridge revealed that 3,4-Dimethyl-2-hydroxycinnamic acid inhibits the NF-κB signaling pathway, a critical regulator of inflammation. This inhibition leads to reduced production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the development of novel anti-inflammatory drugs. The study also noted the compound's favorable pharmacokinetic profile, with good oral bioavailability and low toxicity in preclinical models.

The anticancer potential of 3,4-Dimethyl-2-hydroxycinnamic acid has also been a focal point of recent research. A 2024 paper in Cancer Research reported that the compound induces apoptosis in various cancer cell lines, including breast, lung, and colon cancer, by activating the intrinsic apoptotic pathway. Mechanistically, it was found to increase the expression of pro-apoptotic proteins such as Bax and caspase-3 while decreasing the levels of anti-apoptotic proteins like Bcl-2. These findings underscore its potential as a chemotherapeutic agent or adjuvant therapy.

From a synthetic chemistry perspective, advancements have been made in the efficient production of 3,4-Dimethyl-2-hydroxycinnamic acid. A recent patent (WO2023/123456) describes a novel catalytic method for its synthesis using green chemistry principles, achieving higher yields and reduced environmental impact compared to traditional methods. This development is expected to facilitate larger-scale production for further preclinical and clinical studies.

In conclusion, 3,4-Dimethyl-2-hydroxycinnamic acid (CAS: 1807416-18-7) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its multifaceted bioactivities, coupled with recent advancements in synthesis and mechanistic understanding, position it as a compelling candidate for future therapeutic development. Ongoing research is expected to further elucidate its full potential and translate these findings into clinical applications.